Cas no 863588-35-6 (3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 863588-35-6
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 5989304
• PubChem ID: 3244825
• Update Time: 2025-10-24

3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• BDBM38991
• 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• MFCD05894345
• 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1H-pyrimidine-2,4-dione
• cid_3244825
• HMS2164B16
• SR-01000140561
• SMR000029968
• AKOS002050639
• 863588-35-6
• SR-01000140561-1
• HMS3310E15
• SR-01000140561-3
• MLS000094382
• 3-cyclohexyl-6-(4-phenylpiperazino)uracil
• F0693-1118
• 3-cyclohexyl-6-(4-phenyl-1-piperazinyl)-1H-pyrimidine-2,4-dione
• CHEMBL1455565

• Inchi： 1S/C20H26N4O2/c25-19-15-18(21-20(26)24(19)17-9-5-2-6-10-17)23-13-11-22(12-14-23)16-7-3-1-4-8-16/h1,3-4,7-8,15,17H,2,5-6,9-14H2,(H,21,26)
• InChI Key： RDOMKCBIEQCASK-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C1CCCCC1)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 354.20557608g/mol
• Monoisotopic Mass: 354.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863588-35-6)

3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863588-35-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its tetrahydropyrimidine-2,4-dione core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a cyclohexyl group and a 4-phenylpiperazine moiety, as these components are known to influence bioavailability and receptor binding affinity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas such as neurology and oncology. The unique scaffold of 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione positions it as a promising candidate for further investigation. Its piperazine derivative is frequently associated with modulating neurotransmitter systems, making it relevant to studies on cognitive disorders and mood regulation. Additionally, the tetrahydropyrimidine ring is a common motif in compounds with anti-inflammatory and antimicrobial properties, broadening its potential applications.

The synthesis and characterization of CAS No. 863588-35-6 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the compound's purity and structural integrity. These rigorous protocols are critical for researchers aiming to explore its pharmacological profile or optimize its properties for specific therapeutic targets.

From an SEO perspective, queries related to "tetrahydropyrimidine derivatives," "piperazine-based compounds," and "small-molecule drug discovery" are trending in academic and industrial circles. This reflects a growing interest in the compound's potential to address unmet medical needs. Moreover, discussions on platforms like ResearchGate and PubMed often highlight the importance of structure-activity relationship (SAR) studies for compounds like 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, emphasizing its modular design for medicinal chemistry applications.

Another area of interest is the compound's potential role in central nervous system (CNS) research. Given the increasing prevalence of neurodegenerative diseases, scientists are keen to explore how piperazine-containing compounds might interact with dopamine or serotonin receptors. The cyclohexyl group in CAS No. 863588-35-6 could also contribute to lipophilicity, a key factor in blood-brain barrier penetration—a hot topic in CNS drug development.

In summary, 3-cyclohexyl-6-(4-phenylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a versatile and scientifically valuable compound with broad implications for modern pharmacology. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the context of drug design and mechanistic studies. As the scientific community continues to uncover its properties, this compound may pave the way for innovative therapeutic solutions.